5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(3-bromophenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H10BrN3S/c15-11-6-4-5-10(9-11)13-16-17-14(19)18(13)12-7-2-1-3-8-12/h1-9H,(H,17,19)
• InChI Key: YDNKKOJZQFGCRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)C3=CC(=CC=C3)Br
• Molecular Formula: C14H10BrN3S
• Molecular Weight: 332.22 g/mol
• CAS RN: 204077-08-7

Description

The compound “5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” is a complex organic molecule that contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The triazole ring is substituted with a phenyl group, a bromophenyl group, and a thiol group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through a series of reactions including nucleophilic substitution, condensation, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazole ring, which is a heterocyclic ring consisting of two carbon atoms and three nitrogen atoms. The ring is substituted at the 5-position with a bromophenyl group, at the 4-position with a phenyl group, and at the 3-position with a thiol group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing bromine atom on the phenyl ring, the electron-donating thiol group, and the presence of the nitrogen atoms in the triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom would increase its molecular weight and could influence its boiling and melting points.

Scientific Research Applications

Anticancer Activity

• Researchers have explored the anticancer potential of this compound. . Some of these compounds demonstrated significant effects against specific cancer cell lines. For instance, compound 4e exhibited notable activity against the CNS cancer cell line SNB-75.

Radiosynthesis

• In the field of nuclear medicine, researchers have used 5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol for radiosynthesis. For example, Zarrad et al. .

Safety and Hazards

As with any chemical compound, handling “5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” would require appropriate safety measures. It’s important to use personal protective equipment and follow safe laboratory practices.

Future Directions

Given the structural complexity of this compound, it could be of interest in various fields of research, including medicinal chemistry, materials science, and synthetic chemistry.

Mechanism of Action

Target of Action

Similar compounds have been found to have anticancer activity , suggesting that the compound may target cancer cells or specific proteins within these cells.

Mode of Action

It’s worth noting that similar compounds have been used in suzuki–miyaura (sm) cross-coupling reactions , a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This suggests that the compound might interact with its targets through a similar mechanism, leading to changes at the molecular level .

Biochemical Pathways

Given the potential anticancer activity of similar compounds , it’s plausible that the compound could affect pathways related to cell growth and proliferation.

Pharmacokinetics

A study on similar compounds has described their synthesis, anticancer activity, molecular docking studies, adme, and toxicity prediction . This suggests that the compound could have similar pharmacokinetic properties, which would impact its bioavailability.

Result of Action

Similar compounds have demonstrated significant anticancer activity against certain cancer cell lines . This suggests that the compound could have a similar effect, potentially inhibiting the growth of cancer cells.

Action Environment

It’s worth noting that the efficacy of similar compounds in anticancer activity could potentially be influenced by factors such as the concentration of the compound, the type of cancer cells, and the specific conditions of the cellular environment .